sFTX-3.3

• Molecular Formula: C12H29N7O
• Molecular Weight: 287.41 g/mol
• InChI: InChI=1S/C12H29N7O/c13-5-2-6-17-7-3-9-18-11(20)10(14)4-1-8-19-12(15)16/h10,17H,1-9,13-14H2,(H,18,20)(H4,15,16,19)/t10-/m0/s1
• InChIKey: CHIHEOCAOMXRKN-JTQLQIEISA-N

sFTX-3.3 Chemical Identity and Pharmacological Profile

sFTX-3.3 (CAS 141997-14-0, molecular formula C₁₂H₂₉N₇O, MW 287.40) is a synthetic polyamine amide analogue of FTX, the putative P-type calcium channel blocking toxin isolated from the venom of the funnel web spider Agelenopsis aperta [1]. The compound is distinguished from its closest structural relative, FTX-3.3, by the presence of an amide carbonyl oxygen that is absent in the predicted structure of native FTX [1]. sFTX-3.3 functions as a non-selective, voltage-dependent antagonist of multiple high-threshold calcium channel subtypes—P-type (CaV2.1), N-type (CaV2.2), and L-type (CaV1)—in mammalian neurons, as established through whole-cell patch-clamp electrophysiology in rat cerebellar Purkinje neurons and superior cervical ganglion neurons [2]. Its terminal arginine residue is critical for calcium channel inhibitory activity, a feature absent in ornithine- or lysine-substituted analogues that are inactive below 1 mM [3].

I

Chemical IdentitySynthetic polyamine amide analogue with distinct amide carbonyl oxygen, distinguishing it from FTX-3.3.

II

Target ProfileNon-selective, voltage-dependent antagonist of high-threshold Ca²⁺ channels (CaV2.1, CaV2.2, CaV1) in mammalian neurons.

III

Structural RequirementTerminal arginine residue critical for channel inhibitory activity; ornithine/lysine analogues are inactive at typical working concentrations.

• [1] Dupere JRB, Moya E, Blagbrough IS, Usowicz MM. Differential inhibition of Ca²⁺ channels in mature rat cerebellar Purkinje cells by sFTX-3.3 and FTX-3.3. Neuropharmacology. 1996 Jan;35(1):1–11. DOI: 10.1016/0028-3908(95)00156-5. PMID: 8684589. View Source
• [2] Norris TM, Moya E, Blagbrough IS, Adams ME. Block of high-threshold calcium channels by the synthetic polyamines sFTX-3.3 and FTX-3.3. Mol Pharmacol. 1996 Oct;50(4):939–946. PMID: 8863840. View Source
• [3] Sutton KG, Stapleton SR, Scott RH. Inhibitory actions of synthesised polyamine spider toxins and their analogues on neuronal voltage-activated calcium currents. J Pharm Pharmacol. 1997;49(Suppl 2):179–182. View Source

sFTX-3.3 Irreplaceability vs FTX-3.3

The critical structural divergence—a single amide carbonyl oxygen in sFTX-3.3 versus its absence in FTX-3.3—produces profound quantitative differences in potency, channel-subtype sensitivity, and presynaptic pharmacological fingerprint that preclude interchangeable use [1]. In direct head-to-head comparisons, FTX-3.3 is approximately 2-fold more potent against P-type channels (IC₅₀ ~0.13 mM vs ~0.24 mM) and 3-fold more potent against N-type channels (IC₅₀ ~0.24 mM vs ~0.70 mM), while sFTX-3.3 uniquely reveals a pharmacologically distinct calcium channel subpopulation in Purkinje neurons that is completely insensitive to FTX-3.3 [2]. Furthermore, sFTX-3.3 exerts detectable off-target inhibition of voltage-gated sodium currents (~20% reduction at 100 μM) that is absent with FTX-3.3 even at 200 μM in human neuroblastoma cells [3]. Arginine-replaced analogues (Orn-FTX-3.3, Lys-FTX-3.3) are essentially inactive at concentrations below 1 mM, demonstrating that even conservative amino acid substitutions abolish functional activity [4].

This product (sFTX-3.3)

Distinct P/N-type potency rank order; reveals an FTX-3.3-insensitive Purkinje channel subpopulation; inhibits presynaptic slow Ca²⁺ component; measurable Na⁺ current off-target activity.

FTX-3.3 (close analogue)

Different subtype sensitivity profile; targets fast presynaptic Ca²⁺ component; no sodium channel interference; inactive against the sFTX-3.3-sensitive Purkinje population.

Arginine-replaced analogues (ornithine, lysine) lose calcium channel inhibitory activity at concentrations below 1 mM. Substitution without terminal arginine yields an inert compound in standard protocols.

• [1] Dupere JRB, Moya E, Blagbrough IS, Usowicz MM. Differential inhibition of Ca²⁺ channels in mature rat cerebellar Purkinje cells by sFTX-3.3 and FTX-3.3. Neuropharmacology. 1996 Jan;35(1):1–11. DOI: 10.1016/0028-3908(95)00156-5. PMID: 8684589. View Source
• [2] Norris TM, Moya E, Blagbrough IS, Adams ME. Block of high-threshold calcium channels by the synthetic polyamines sFTX-3.3 and FTX-3.3. Mol Pharmacol. 1996 Oct;50(4):939–946. PMID: 8863840. View Source
• [3] Fatehi M, Rowan EG, Harvey AL, Moya E, Blagbrough IS. Polyamine FTX-3.3 and polyamine amide sFTX-3.3 inhibit presynaptic calcium currents and acetylcholine release at mouse motor nerve terminals. Neuropharmacology. 1997 Feb;36(2):185–194. DOI: 10.1016/s0028-3908(96)00146-3. PMID: 9144656. View Source
• [4] Sutton KG, Stapleton SR, Scott RH. Inhibitory actions of synthesised polyamine spider toxins and their analogues on neuronal voltage-activated calcium currents. J Pharm Pharmacol. 1997;49(Suppl 2):179–182. View Source

sFTX-3.3 Differentiation Evidence

P-Type and N-Type Calcium Channel Potency Comparison

sFTX-3.3 is consistently less potent than FTX-3.3 against both P-type and N-type calcium channels, with quantitatively defined potency ratios that must be accounted for in experimental design. Against P-type channels in rat Purkinje and superior cervical ganglion neurons, sFTX-3.3 exhibits an IC₅₀ of approximately 0.24 mM, while FTX-3.3 shows an IC₅₀ of approximately 0.13 mM—a 1.85-fold potency disadvantage [1]. Against N-type channels, the differential widens: sFTX-3.3 IC₅₀ ≈ 0.70 mM versus FTX-3.3 IC₅₀ ≈ 0.24 mM, representing a ~2.9-fold difference [1]. Both compounds block L-type channels with similar potencies (~0.70 mM) [1]. This graded potency profile (P > N ≈ L for FTX-3.3; P ≈ L > N for sFTX-3.3) means that at a given concentration, the two compounds produce qualitatively different patterns of multi-subtype channel blockade.

P- & N-type potency

Head-to-head

P-type: sFTX-3.3 IC₅₀ ≈ 0.24 mM vs FTX-3.3 ≈ 0.13 mM (~1.85× weaker). N-type: ≈ 0.70 mM vs ≈ 0.24 mM (~2.9× weaker). L-type: both ≈ 0.70 mM.

Reported channel-subtype potency rank differs; concentration matching requires careful adjustment when switching between analogues.

Whole-cell patch clamp, rat Purkinje & SCG neurons; Ba²⁺ charge carrier.

Evidence Dimension	IC₅₀ for P-type and N-type calcium channel blockade
Target Compound Data	sFTX-3.3: P-type IC₅₀ ≈ 0.24 mM; N-type IC₅₀ ≈ 0.70 mM; L-type IC₅₀ ≈ 0.70 mM
Comparator Or Baseline	FTX-3.3: P-type IC₅₀ ≈ 0.13 mM; N-type IC₅₀ ≈ 0.24 mM; L-type IC₅₀ ≈ 0.70 mM
Quantified Difference	FTX-3.3 is ~1.85× more potent at P-type channels (0.13 vs 0.24 mM); ~2.9× more potent at N-type channels (0.24 vs 0.70 mM); equipotent at L-type channels
Conditions	Whole-cell patch-clamp recordings from rat cerebellar Purkinje neurons and superior cervical ganglion neurons; Ba²⁺ as charge carrier; voltage-dependent antagonism demonstrated with reduced inhibition at more depolarized holding potentials

Why This Matters

Procurement decisions must reflect the ~2–3× concentration adjustment required to achieve equivalent P- or N-type channel blockade versus FTX-3.3; selecting the wrong analogue will yield under- or over-estimation of channel contribution in mixed-population neuronal preparations.

• [1] Norris TM, Moya E, Blagbrough IS, Adams ME. Block of high-threshold calcium channels by the synthetic polyamines sFTX-3.3 and FTX-3.3. Mol Pharmacol. 1996 Oct;50(4):939–946. PMID: 8863840. View Source

FTX-3.3-Insensitive Purkinje Calcium Channel Subpopulation

In mature rat cerebellar Purkinje neurons, differential inhibition by sFTX-3.3 and FTX-3.3 resolved three pharmacologically distinct calcium channel populations [1]. Population 1, mediating ~66% of total Ca²⁺ current, was blocked by both compounds but with a striking ~600-fold potency difference: sFTX-3.3 IC₅₀ = 33 nM versus FTX-3.3 IC₅₀ = 55 pM [1]. Population 2, comprising 5–25% of total current, was blocked by sFTX-3.3 (IC₅₀ = 33 nM) but was completely insensitive to FTX-3.3 [1]. Population 3, accounting for 10–30% of total current, was blocked by FTX-3.3 (IC₅₀ = 125 nM) but was resistant to sFTX-3.3 [1]. These populations also displayed distinctive current-voltage relationships, confirming they represent functionally discrete channel entities rather than differential drug access [1].

Purkinje subpopulations

Head-to-head

sFTX-3.3 resolves an FTX-3.3-insensitive channel population (~5–25% of total Purkinje Ca²⁺ current) with IC₅₀ 33 nM. FTX-3.3 identifies a separate sFTX-3.3-resistant population (~10–30%).

Supports P-type channel heterogeneity dissection; sFTX-3.3 enables isolation of a pharmacologically distinct population invisible to FTX-3.3.

Acutely dissociated mature rat Purkinje neurons; populations confirmed by distinct I–V relationships.

Evidence Dimension	Pharmacological sub-classification of P-type calcium channel populations in Purkinje soma
Target Compound Data	Population 1: IC₅₀ 33 nM (~66% current); Population 2: IC₅₀ 33 nM, FTX-3.3-insensitive (5–25% current); Population 3: resistant to sFTX-3.3 (10–30% current)
Comparator Or Baseline	FTX-3.3: Population 1: IC₅₀ 55 pM (~66% current); Population 2: insensitive (5–25% current); Population 3: IC₅₀ 125 nM (10–30% current)
Quantified Difference	Population 1: FTX-3.3 is ~600× more potent than sFTX-3.3 (55 pM vs 33 nM); Population 2: uniquely sFTX-3.3-sensitive, FTX-3.3-insensitive; Population 3: uniquely FTX-3.3-sensitive, sFTX-3.3-resistant
Conditions	Whole-cell patch-clamp recordings from acutely dissociated mature rat cerebellar Purkinje neurons; Ca²⁺ channel currents elicited in voltage-clamp mode; pharmacological isolation using sequential toxin application

Why This Matters

sFTX-3.3 is irreplaceable for researchers seeking to isolate and characterize the sFTX-3.3-sensitive/FTX-3.3-insensitive channel subpopulation (Population 2), which constitutes up to 25% of P-type current—a functionally significant fraction that is pharmacologically invisible when using FTX-3.3 alone.

• [1] Dupere JRB, Moya E, Blagbrough IS, Usowicz MM. Differential inhibition of Ca²⁺ channels in mature rat cerebellar Purkinje cells by sFTX-3.3 and FTX-3.3. Neuropharmacology. 1996 Jan;35(1):1–11. DOI: 10.1016/0028-3908(95)00156-5. PMID: 8684589. View Source

Presynaptic Ca²⁺ Current Component & Na⁺ Off-Target Effects

At mouse motor nerve terminals, sFTX-3.3 and FTX-3.3 target different kinetic components of presynaptic calcium currents and exhibit divergent sodium channel off-target profiles [1]. sFTX-3.3 (100 μM) selectively reduces the duration of the slow component of presynaptic Ca²⁺ currents by ~50% of control, whereas FTX-3.3 (10 μM) blocks the fast component by ~60% [1]. Additionally, sFTX-3.3 (100 μM) reduces presynaptic Na⁺ current by ~20% and whole-cell Na⁺ current in human SK.N.SH neuroblastoma cells by ~15%, while FTX-3.3, even at 200 μM, does not affect sodium currents [1]. Functionally, FTX-3.3 (10–30 μM) reduces acetylcholine release by 70–90%, whereas sFTX-3.3 (100–300 μM) reduces release by only 40–60% [1].

Presynaptic kinetics & Na⁺ off-target

Head-to-head

sFTX-3.3 (100 μM) reduces slow presynaptic Ca²⁺ component duration by ~50%, with ~20% Na⁺ current inhibition. FTX-3.3 (10 μM) blocks fast component by ~60% without Na⁺ effect.

Reported kinetic-component selectivity differs; sodium channel off-target activity is a specific consideration for sFTX-3.3 use in presynaptic studies.

Mouse motor nerve terminals, SK.N.SH neuroblastoma cells; ACh release reduction 40–60% (sFTX-3.3) vs 70–90% (FTX-3.3).

Evidence Dimension	Presynaptic calcium current component specificity, sodium current off-target activity, and acetylcholine release inhibition
Target Compound Data	sFTX-3.3 (100 μM): slow Ca²⁺ current component duration ↓ ~50%; presynaptic Na⁺ current ↓ ~20%; SK.N.SH Na⁺ current ↓ ~15%; ACh release ↓ 40–60% (100–300 μM)
Comparator Or Baseline	FTX-3.3 (10 μM): fast Ca²⁺ current component ↓ ~60%; no Na⁺ current effect at ≤200 μM; ACh release ↓ 70–90% (10–30 μM)
Quantified Difference	10-fold concentration difference for Ca²⁺ current effects (sFTX-3.3 100 μM vs FTX-3.3 10 μM) with qualitatively different kinetic component targeting; sFTX-3.3 uniquely inhibits Na⁺ currents; FTX-3.3 achieves ~1.5–1.75× greater ACh release inhibition at ~10× lower concentration
Conditions	Mouse triangularis sterni motor nerve terminals; presynaptic perineural current recordings; SK.N.SH human neuroblastoma whole-cell voltage-clamp; endplate potential recordings for ACh release quantification

Why This Matters

For studies of presynaptic calcium channel function at the neuromuscular junction, sFTX-3.3 and FTX-3.3 are not interchangeable: sFTX-3.3 targets the slow kinetic component and carries measurable sodium channel off-target liability, while FTX-3.3 targets the fast component without sodium channel interference—a critical consideration for experimental interpretation and compound selection.

• [1] Fatehi M, Rowan EG, Harvey AL, Moya E, Blagbrough IS. Polyamine FTX-3.3 and polyamine amide sFTX-3.3 inhibit presynaptic calcium currents and acetylcholine release at mouse motor nerve terminals. Neuropharmacology. 1997 Feb;36(2):185–194. DOI: 10.1016/s0028-3908(96)00146-3. PMID: 9144656. View Source

Arginine Requirement for Calcium Channel Inhibitory Activity

The terminal arginine residue of sFTX-3.3 is a non-negotiable structural determinant of calcium channel inhibitory activity, as demonstrated by direct comparison with analogues in which arginine is replaced by ornithine (Orn-FTX-3.3) or lysine (Lys-FTX-3.3) [1]. In cultured dorsal root ganglion neurons from neonatal rats, sFTX-3.3 at 10 μM inhibited high voltage-activated Ca²⁺ currents evoked by depolarization to 0 mV from a holding potential of –90 mV, whereas Orn-FTX-3.3 and Lys-FTX-3.3 were 'relatively inactive' at concentrations below 1 mM [1]. This represents a >100-fold loss of potency upon replacement of the arginine guanidino moiety with the primary amine of ornithine or lysine. Even the synthesized putative natural FTX (100 μM) was inactive as a Ca²⁺ current inhibitor in DRG neurons, producing only modest effects in Purkinje neurons and C2D7 cells, further supporting that sFTX-3.3 occupies a specific activity niche not replicated by closely related polyamines [1].

Arginine requirement

Head-to-head

sFTX-3.3 (Arg-terminal) active at 10 μM against HVA Ca²⁺ currents. Orn- and Lys- analogues inactive below 1 mM (>100-fold potency loss).

Terminal arginine is a critical pharmacophore; procurement of any FTX-like analogue lacking arginine likely yields an inactive compound.

DRG neuron whole-cell recordings; depolarization to 0 mV from −90 mV.

Evidence Dimension	Calcium current inhibitory potency as a function of terminal amino acid identity
Target Compound Data	sFTX-3.3 (Arg-terminal): active at 10 μM against HVA Ca²⁺ currents in DRG neurons
Comparator Or Baseline	Orn-FTX-3.3 and Lys-FTX-3.3: inactive below 1 mM; synthesized FTX: inactive at 100 μM in DRG neurons
Quantified Difference	>100-fold potency advantage of arginine-containing sFTX-3.3 over ornithine/lysine analogues; sFTX-3.3 active at 10 μM vs analogues requiring ≥1 mM for detectable activity
Conditions	Whole-cell patch-clamp recordings from cultured dorsal root ganglion neurons of neonatal rats; depolarization to 0 mV from holding potential of –90 mV; also tested in C2D7 cells (HEK293 expressing recombinant human N-type α1B-1/α2bδ/β1b) and freshly isolated cerebellar Purkinje neurons

Why This Matters

Procurement of any 'FTX-like' polyamine lacking the terminal arginine (including common catalogue analogues with ornithine or lysine substitutions) will result in a functionally inert compound at standard experimental concentrations, wasting research resources and producing false-negative results.

• [1] Sutton KG, Stapleton SR, Scott RH. Inhibitory actions of synthesised polyamine spider toxins and their analogues on neuronal voltage-activated calcium currents. J Pharm Pharmacol. 1997;49(Suppl 2):179–182. View Source

Calcium Channel Subtype Coverage vs Peptide Toxins

Unlike the highly subtype-selective peptide toxins ω-Aga IVA (P/Q-type) and ω-conotoxin GVIA (N-type), sFTX-3.3 exhibits broad multi-subtype calcium channel blockade with comparable potencies across P-, N-, and L-type channels, providing a distinct pharmacological profile for experiments requiring pan-high-threshold calcium channel antagonism [1]. However, sFTX-3.3 does not show complete pharmacological overlap with ω-Aga IVA: partial overlap was observed in DRG neurons, with evidence that distinct fractions of the total Ca²⁺ current are sensitive to one inhibitor but not the other [2]. In functional secretion assays, sFTX-3.3 inhibited basal but not K⁺-stimulated secretion in melanotrophs—an effect attributed to T-type channel blockade—whereas agatoxin (selective P/Q-type blocker) had no effect on either basal or stimulated secretion, confirming that sFTX-3.3's broader spectrum includes low-threshold channels not targeted by ω-Aga IVA [3]. sFTX-3.3 (1–10 μM) was also used to confirm the presence of P-type current in rat melanotrophs, where it blocked a current component also sensitive to low concentrations of ω-Aga IVA .

Multi-subtype vs peptide toxins

Class-level

sFTX-3.3 blocks P-, N-, L-, and T-type channels (mM–μM range). Peptide toxins (ω-Aga IVA, ω-CTX GVIA) provide nM potency but limit coverage to 1–2 subtypes.

Pan-high-threshold plus T-type blockade in a single small molecule; useful when peptide toxin mixtures introduce cumulative complexity.

Comparative pharmacology from DRG, melanotroph, hippocampal neurons; basal secretion T-type blockade not seen with agatoxin.

Evidence Dimension	Calcium channel subtype coverage breadth and pharmacological overlap with peptide toxins
Target Compound Data	sFTX-3.3: blocks P-type (IC₅₀ ~0.24 mM), N-type (~0.70 mM), L-type (~0.70 mM), and T-type channels; active at 1–10 μM in melanotroph P-type current confirmation
Comparator Or Baseline	ω-Aga IVA: selective P/Q-type blocker (IC₅₀ 0.4 and 91 nM biphasic in melanotrophs); ω-conotoxin GVIA: selective N-type blocker; agatoxin: no effect on basal or K⁺-stimulated secretion in melanotrophs
Quantified Difference	sFTX-3.3 blocks ≥4 channel subtypes with mM–μM potency vs peptide toxins blocking 1–2 subtypes with nM potency; sFTX-3.3 uniquely inhibits T-type-mediated basal secretion not blocked by agatoxin
Conditions	Comparative pharmacology from multiple studies: rat DRG neurons, rat melanotrophs, C2D7 recombinant N-type cells, hippocampal neurons; whole-cell patch-clamp throughout; functional secretion assays in melanotrophs

Why This Matters

Investigators requiring simultaneous blockade of multiple high-threshold calcium channel subtypes—or probing channels that fall outside the selectivity of canonical peptide toxins—should select sFTX-3.3 rather than sequentially applying multiple peptide blockers, which introduces cumulative off-target complexities and solubility challenges.

• [1] Norris TM, Moya E, Blagbrough IS, Adams ME. Block of high-threshold calcium channels by the synthetic polyamines sFTX-3.3 and FTX-3.3. Mol Pharmacol. 1996 Oct;50(4):939–946. PMID: 8863840. View Source
• [2] Sutton KG, Stapleton SR, Scott RH. Inhibitory actions of synthesised polyamine spider toxins and their analogues on neuronal voltage-activated calcium currents. J Pharm Pharmacol. 1997;49(Suppl 2):179–182. View Source
• [3] NSUWorks—Health Professions Division REACH Day: Different Calcium Channels Mediate Basal and Stimulated MSH Secretion. 2022. sFTX-3.3 blocked basal but not K⁺-stimulated secretion; agatoxin had no effect on either. View Source

sFTX-3.3 Research Application Scenarios

P-Type Calcium Channel Heterogeneity Sub-Classification

sFTX-3.3 is the only validated pharmacological tool capable of revealing the FTX-3.3-insensitive P-type channel subpopulation (Population 2, 5–25% of total Purkinje soma Ca²⁺ current, IC₅₀ 33 nM) [1]. In experimental protocols designed to dissect P-type channel heterogeneity—an active research area given the established diversity of CaV2.1 splice variants and their differential coupling to neurotransmitter release and gene expression—sFTX-3.3 must be used in tandem with (not replaced by) FTX-3.3. Sequential application of sFTX-3.3 followed by FTX-3.3 (or vice versa) enables the quantitative isolation of three pharmacologically and biophysically distinct current components, a resolution unattainable with ω-Aga IVA alone [1].

Presynaptic Ca²⁺ Current Kinetic Component Analysis

For studies requiring selective attenuation of the slow kinetic component of presynaptic Ca²⁺ currents without blockade of the fast component, sFTX-3.3 (100 μM) provides a defined tool that reduces slow component duration by ~50% while leaving the fast component intact [2]. This contrasts with FTX-3.3, which at 10-fold lower concentration (10 μM) selectively blocks the fast component by ~60% [2]. Researchers investigating the differential coupling of fast and slow presynaptic Ca²⁺ current components to vesicle docking, priming, and synchronous versus asynchronous neurotransmitter release should procure sFTX-3.3 specifically for slow-component manipulation, with the caveat that attendant ~20% Na⁺ current inhibition must be controlled for in data interpretation [2].

sFTX-3.3-Based Neuroprotective Library Screening

sFTX-3.3 serves as a validated starting scaffold for combinatorial polyamine library generation aimed at discovering neuroprotective compounds with reduced calcium channel blocking potency. Morrison et al. (2002) generated a combinatorial library based on the sFTX-3.3 structure, from which L-Arginyl-3,4-Spermidine (L-Arg-3,4) emerged as a lead compound exhibiting significant neuroprotection in in vitro ischaemia, excitotoxicity, and superoxide-mediated injury models, as well as in vivo global forebrain ischaemia, without suppressing synaptic transmission [3]. Procurement of sFTX-3.3 as a reference standard is essential for medicinal chemistry programs seeking to decouple neuroprotection from calcium channel blockade, as it establishes the baseline polyamine amide scaffold from which neuroprotective potency can be optimized while monitoring residual Ca²⁺ channel inhibitory activity [3].

Multi-Subtype Calcium Channel Inhibition

When experimental designs demand simultaneous blockade of multiple high-threshold (P-, N-, L-type) and low-threshold (T-type) calcium channels—for instance, in comprehensive calcium current isolation protocols or in systems where channel subtype compensation may mask single-subtype blockade—sFTX-3.3 offers a single-compound solution with defined IC₅₀ values of ~0.24 mM (P-type), ~0.70 mM (N-type), ~0.70 mM (L-type), and functional T-type blockade evident at 1–10 μM [4]. This avoids the cumulative solubility, stability, and non-specific binding issues associated with mixing multiple peptide toxins (ω-Aga IVA, ω-conotoxin GVIA, calciseptine, and T-type blockers) in a single bath solution, and provides a chemically defined, reproducible small-molecule alternative to complex peptide cocktails [4].

Application

Selection Property

Validation Focus

P-type channel heterogeneity sub-classification

FTX-3.3-insensitive channel population resolution (sFTX-3.3-specific)

Distinct current–voltage relationship and sequential toxin application protocol

Presynaptic Ca²⁺ current kinetic component analysis

Slow component-selective attenuation with defined Na⁺ off-target profile

Presynaptic Na⁺ current control recordings and ACh release quantification

Neuroprotective library screening (sFTX-3.3 scaffold reference)

Decoupling neuroprotection from calcium channel blockade; SAR baseline reference

In vitro ischaemia/excitotoxicity models without synaptic suppression artifacts

Multi-subtype Ca²⁺ channel blockade (pan-high-threshold + T-type)

Single-compound coverage of P, N, L, and T-type channels

Eliminates peptide toxin mixture solubility, stability, and non-specific binding issues

• [1] Dupere JRB, Moya E, Blagbrough IS, Usowicz MM. Differential inhibition of Ca²⁺ channels in mature rat cerebellar Purkinje cells by sFTX-3.3 and FTX-3.3. Neuropharmacology. 1996 Jan;35(1):1–11. DOI: 10.1016/0028-3908(95)00156-5. PMID: 8684589. View Source
• [2] Fatehi M, Rowan EG, Harvey AL, Moya E, Blagbrough IS. Polyamine FTX-3.3 and polyamine amide sFTX-3.3 inhibit presynaptic calcium currents and acetylcholine release at mouse motor nerve terminals. Neuropharmacology. 1997 Feb;36(2):185–194. DOI: 10.1016/s0028-3908(96)00146-3. PMID: 9144656. View Source
• [3] Morrison B 3rd, Pringle AK, McManus T, Bradley M, Iannotti F, Sundstrom LE. L-arginyl-3,4-spermidine is neuroprotective in several in vitro models of neurodegeneration and in vivo ischaemia without suppressing synaptic transmission. Br J Pharmacol. 2002 Dec;137(8):1255–1268. DOI: 10.1038/sj.bjp.0704986. PMID: 12466235. View Source
• [4] Norris TM, Moya E, Blagbrough IS, Adams ME. Block of high-threshold calcium channels by the synthetic polyamines sFTX-3.3 and FTX-3.3. Mol Pharmacol. 1996 Oct;50(4):939–946. PMID: 8863840. (Also: Schlichter R et al. J Physiol 1996 for T-type evidence; NSUWorks 2022 for basal secretion T-type blockade.) View Source